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Compound of Interest

Compound Name: 2-lodo-5-nitrosobenzamide

Cat. No.: B15164458

An extensive search of scientific and patent literature reveals a notable absence of information
on the specific compound "2-lodo-5-nitrosobenzamide.” This suggests that the molecule is
either a novel, yet-to-be-synthesized compound or a potential misnomer for a structurally
related molecule. While a direct technical guide on 2-lodo-5-nitrosobenzamide cannot be
provided due to the lack of data, this report details the available information on closely related
iodo- and nitro/nitroso- substituted benzamides to offer a relevant contextual understanding for
researchers, scientists, and drug development professionals.

The initial investigation into the discovery and history of 2-lodo-5-nitrosobenzamide yielded
no direct mentions in prominent chemical databases or published research. The focus of this
guide, therefore, shifts to analogous compounds where the nitroso group is replaced by a nitro
group, or the substitution pattern on the benzamide core is different. The primary analogs
identified are 2-lodo-5-nitrobenzamide and its precursor 2-lodo-5-nitrobenzoic acid.

Physicochemical Properties of Related Compounds

For clarity and comparative ease, the fundamental physicochemical properties of these related
molecules are summarized below.
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Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )
2-lodo-5- C(_7H(5)IN(2)O(_ 3
CORCIINCAOL 292.03 181376-12-5

nitrobenzamide )
2-lodo-5-nitrobenzoic

” C(_7H(_4)INO(_4) 293.02 19230-50-3[1]
aci
zrlodo-N-(1- CHLL)H{11})IN(_2)O
methylcyclopropyl)-5- 346.12 Not Available

: . 3
nitrobenzamide
2-iodo-N-(2-methyl-5-

: : C{14hH{11}hIN(2)O :
nitrophenyl)benzamid (3 382.15 Not Available
e
5-(aziridin-1-yl)-2-
nitro-4- Not specified Not specified Not specified

nitrosobenzamide

Synthesis and Experimental Protocols

While a specific synthesis for 2-lodo-5-nitrosobenzamide is not documented, the synthesis of

related iodo-nitroaromatic compounds generally involves electrophilic iodination of a nitro-

substituted aromatic precursor.

General Synthesis of 2-lodo-5-nitrobenzamide

The synthesis of 2-lodo-5-nitrobenzamide would likely proceed from its corresponding

carboxylic acid, 2-lodo-5-nitrobenzoic acid. A plausible synthetic workflow is outlined below.
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Synthesis of 2-Iodo-5-nitrobenzoic acid | | Conversion to 2-lodo-5-nitrobenzamide
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Caption: Plausible synthetic workflow for 2-lodo-5-nitrobenzamide.
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A patented process for producing 5-iodo-2-methylbenzoic acid involves the iodination of 2-
methylbenzoic acid in the presence of a microporous compound, iodine, an oxidizing agent,
and acetic anhydride.[2][3] This highlights a potential route for the synthesis of iodo-substituted
benzoic acids.

Biological Activity and Potential Sighaling Pathways

The biological activity of 2-lodo-5-nitrosobenzamide is unknown. However, the activities of
related nitro-aromatic compounds can provide insights into its potential applications. Nitro-
containing compounds are known to have a wide range of biological activities. For instance, the
drug Nitazoxanide, which contains a nitrothiazole ring, is a broad-spectrum antiparasitic and
antiviral agent.[4] Its mechanism of action involves the inhibition of the
pyruvate:ferredoxin/flavodoxin oxidoreductase (PFOR) enzyme, which is crucial for anaerobic
energy metabolism.[4]

While direct evidence is lacking, it is plausible that a compound like 2-lodo-5-
nitrosobenzamide could be investigated for similar antimicrobial or anticancer properties,
potentially acting as a prodrug that is activated under hypoxic conditions found in tumors. The
nitroso group, like the nitro group, can be reduced to a reactive hydroxylamine, which can then
exert cytotoxic effects. For example, 5-(aziridin-1-yl)-2-nitro-4-nitrosobenzamide acts as a
prodrug that is reduced to its corresponding hydroxylamine to induce DNA crosslinking.[5]
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Caption: Hypothetical activation pathway for a nitroso-containing prodrug.

Conclusion

In conclusion, "2-lodo-5-nitrosobenzamide” does not appear to be a known compound in the
existing scientific literature. However, by examining its structural analogs, we can infer potential
synthetic routes and areas of biological investigation. The synthesis would likely involve the
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amidation of 2-lodo-5-nitrobenzoic acid, followed by reduction of the nitro group to a
hydroxylamine and subsequent oxidation to the nitroso form. The biological activity of such a
compound would be speculative but could potentially lie in the realm of antimicrobial or
anticancer agents, possibly acting as a bioreductive prodrug. Further research is required to
synthesize and characterize this molecule to determine its actual properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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